2-Hydroxy-acetoacetic acid
Overview
Description
2-Hydroxy-acetoacetic acid belongs to the class of organic compounds known as short-chain keto acids and derivatives . These are keto acids with an alkyl chain that contains less than 6 carbon atoms .
Synthesis Analysis
The synthesis of this compound involves several steps. The process begins with the formation of an enolate, which is then alkylated . This is followed by decarboxylation, a mechanism that involves the removal of a carboxyl group from the molecule . The synthesis process can be complex and requires careful control of conditions to ensure the correct product is formed .Molecular Structure Analysis
The molecular formula of this compound is C4H6O3 . It has an average mass of 102.089 Da and a monoisotopic mass of 102.031693 Da .Chemical Reactions Analysis
This compound undergoes several chemical reactions. One of the key reactions is the formation of an enolate, which can then undergo an SN2 reaction . This reaction involves the transfer of a group from one molecule to another . The product of this reaction can then undergo decarboxylation, a process that involves the removal of a carboxyl group .Physical And Chemical Properties Analysis
This compound is a colorless, oily liquid . It is soluble in water and organic solvents such as ethanol and ether . It has a molar mass of 102.089 g/mol .Safety and Hazards
2-Hydroxy-acetoacetic acid is a combustible liquid . It should be kept away from heat, sparks, open flames, and hot surfaces . Protective clothing, gloves, safety glasses, and a dust respirator should be worn when handling this compound . In case of fire, dry sand, dry chemical, or alcohol-resistant foam should be used to extinguish it .
properties
IUPAC Name |
2-hydroxy-3-oxobutanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6O4/c1-2(5)3(6)4(7)8/h3,6H,1H3,(H,7,8) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWFCSMSCNOVLBA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(C(=O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
118.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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